3-(2,4-dimethylphenyl)-1-(2-thienyl)-2-propen-1-one semicarbazone

• IUPAC Name: [(E)-[(E)-3-(2,4-dimethylphenyl)-1-thiophen-2-ylprop-2-enylidene]amino]urea
• InChI: InChI=1S/C16H17N3OS/c1-11-5-6-13(12(2)10-11)7-8-14(18-19-16(17)20)15-4-3-9-21-15/h3-10H,1-2H3,(H3,17,19,20)/b8-7+,18-14+
• InChI Key: ZSFIKFIKDBZOPB-UABRHEIZSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C=CC(=NNC(=O)N)C2=CC=CS2)C
• Isomeric SMILES: CC1=CC(=C(C=C1)/C=C/C(=N\NC(=O)N)/C2=CC=CS2)C
• Molecular Formula: C16H17N3OS
• Molecular Weight: 299.4 g/mol

Description

3-(2,4-dimethylphenyl)-1-(2-thienyl)-2-propen-1-one semicarbazone is a compound that has attracted a lot of attention in scientific research due to its potential therapeutic applications. This compound is a semicarbazone derivative, which is a class of compounds known for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of 3-(2,4-dimethylphenyl)-1-(2-thienyl)-2-propen-1-one semicarbazone is not fully understood. However, it is believed to act by inhibiting the activity of enzymes involved in the synthesis of prostaglandins and leukotrienes, which are known to play a role in inflammation and pain. It is also believed to interact with DNA and inhibit the growth of cancer cells.
Biochemical and Physiological Effects:
3-(2,4-dimethylphenyl)-1-(2-thienyl)-2-propen-1-one semicarbazone has been found to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of inflammation. It has also been found to exhibit anticonvulsant activity in animal models of epilepsy. In addition, it has been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(2,4-dimethylphenyl)-1-(2-thienyl)-2-propen-1-one semicarbazone in lab experiments is its diverse biological activities. It can be used in a variety of assays to study its effects on inflammation, pain, epilepsy, and cancer. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are many potential future directions for research on 3-(2,4-dimethylphenyl)-1-(2-thienyl)-2-propen-1-one semicarbazone. One area of research could focus on its potential use as a chelating agent for heavy metals. Another area of research could focus on its potential use as an antitumor agent, either alone or in combination with other drugs. Additionally, further studies could be conducted to better understand its mechanism of action and to identify any potential side effects.

Synthesis Methods

The synthesis of 3-(2,4-dimethylphenyl)-1-(2-thienyl)-2-propen-1-one semicarbazone involves the reaction of 3-(2,4-dimethylphenyl)-1-(2-thienyl)-2-propen-1-one with semicarbazide hydrochloride in the presence of a base such as sodium hydroxide. The reaction yields the semicarbazone derivative, which can be purified by recrystallization.

Scientific Research Applications

3-(2,4-dimethylphenyl)-1-(2-thienyl)-2-propen-1-one semicarbazone has been studied extensively for its potential therapeutic applications. It has been found to exhibit anticonvulsant, analgesic, anti-inflammatory, and antitumor activities. It has also been investigated for its potential use as a chelating agent for heavy metals.